(2S,3S)-3-Amino-2-hydroxy-3-(4-methoxyphenyl)propionic acid

• IUPAC Name: (2S,3S)-3-amino-2-hydroxy-3-(4-methoxyphenyl)propanoic acid
• InChI: InChI=1S/C10H13NO4/c1-15-7-4-2-6(3-5-7)8(11)9(12)10(13)14/h2-5,8-9,12H,11H2,1H3,(H,13,14)/t8-,9-/m0/s1
• InChI Key: CMDQTUROESJWHM-IUCAKERBSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(C(C(=O)O)O)N
• Isomeric SMILES: COC1=CC=C(C=C1)[C@@H]([C@@H](C(=O)O)O)N
• Molecular Formula: C10H13NO4
• Molecular Weight: 211.21 g/mol

Description

(2S,3S)-3-Amino-2-hydroxy-3-(4-methoxyphenyl)propionic acid, also known as (2S,3S)-AMHPPA, is an amino acid that has been studied for its potential applications in a variety of scientific research fields. It is a derivative of the amino acid L-alanine, and is commonly used as a building block for peptides and proteins. In addition, (2S,3S)-AMHPPA has been used as a substrate in enzyme-catalyzed reactions, as well as a tool to study enzyme-catalyzed reactions.

Scientific Research Applications

(2S,3S)-AMHPPA has been used in a variety of scientific research applications. For example, it has been used in studies of enzyme kinetics, protein folding, and enzyme-catalyzed reactions. It has also been used to study the effects of various drugs on enzyme activity, as well as to study the structure and function of proteins. In addition, (2S,3S)-AMHPPA has been used as a substrate in studies of the effects of various drugs on enzyme activity, as well as to study the structure and function of proteins.

Mechanism of Action

The mechanism of action of (2S,3S)-AMHPPA is not well understood. However, it is thought to act as a substrate in enzyme-catalyzed reactions, and to interact with the active site of an enzyme in order to facilitate the reaction. In addition, (2S,3S)-AMHPPA has been shown to interact with the active sites of various enzymes, including proteases, kinases, and phosphatases.
Biochemical and Physiological Effects
The biochemical and physiological effects of (2S,3S)-AMHPPA are not well understood. However, it has been shown to have an inhibitory effect on the activity of certain enzymes, including proteases, kinases, and phosphatases. In addition, (2S,3S)-AMHPPA has been shown to interact with the active sites of various enzymes, including proteases, kinases, and phosphatases.

Advantages and Limitations for Lab Experiments

The advantages of using (2S,3S)-AMHPPA in lab experiments include its low cost, its availability, and its ability to interact with the active sites of various enzymes. However, (2S,3S)-AMHPPA is not very stable and can easily degrade in aqueous solutions. In addition, (2S,3S)-AMHPPA is not very soluble in water, and its solubility can be further reduced by the presence of other compounds.

Future Directions

Future research on (2S,3S)-AMHPPA could focus on its biochemical and physiological effects, as well as its potential applications in drug discovery. In addition, further research could focus on its structure-activity relationships, its ability to interact with the active sites of various enzymes, and its potential use as a tool to study enzyme-catalyzed reactions. Finally, further research could focus on its potential applications in the fields of biochemistry, molecular biology, and drug development.

Synthesis Methods

(2S,3S)-AMHPPA can be synthesized by a variety of methods, including the use of a Grignard reagent, a Michael reaction, and a reductive amination reaction. The Grignard reagent method involves the reaction of an alkyl halide with a Grignard reagent, followed by hydrolysis of the resulting alkyl magnesium halide. The Michael reaction involves the reaction of an α,β-unsaturated aldehyde or ketone with an amine, followed by the addition of a base. The reductive amination reaction involves the reaction of an aldehyde or ketone with an amine, followed by the addition of a reducing agent.